5-phenoxyisobenzofuran-1(3H)-one
Overview
Description
Synthesis Analysis
The synthesis of isobenzofuran-1(3H)-one derivatives involves various strategies. For instance, an efficient synthesis of 5,7-dihydroxy-4-methylisobenzofuran-1(3H)-one, a metabolite of Aspergillus flavus and a key intermediate in the synthesis of mycophenolic acid, has been reported using a regioselective β-scission of alkoxyl radical with lead tetraacetate as a key step . Additionally, the synthesis of 3-(bromomethylene)isobenzofuran-1(3H)-ones from 2-alkynylbenzoic acids through a regioselective 5-exo-dig bromocyclization has been developed, which can be further modified via palladium-catalyzed cross-coupling reactions .
Molecular Structure Analysis
The molecular structure of a novel phthalide derivative, 3-((5-methylpyridin-2-yl)amino)isobenzofuran-1(3H)-one, has been analyzed using X-ray single crystal diffraction, IR spectroscopy, and quantum chemical computation. The compound crystallizes in a monoclinic space group with specific unit-cell parameters, and the geometrical parameters obtained from XRD studies are in good agreement with the calculated values .
Chemical Reactions Analysis
The chemical reactivity of isobenzofuran-1(3H)-one derivatives has been explored in various studies. For example, the photochemistry of 2-alkoxymethyl-5-methylphenacyl chloride and benzoate has been investigated, revealing that the presence of water can lead to the formation of 3-methylisobenzofuran-1(3H)-one as a major photoproduct through a two-step photochemical transformation .
Physical and Chemical Properties Analysis
The physical and chemical properties of isobenzofuran-1(3H)-one derivatives are characterized by various techniques. The electronic properties, such as HOMO and LUMO energies, and thermodynamic properties of the novel phthalide derivative mentioned earlier have been calculated, providing insights into its chemical reactivity and stability . Additionally, the antioxidant activities of these compounds have been evaluated using different assays, and their DNA binding affinity has been investigated, indicating potential biological applications .
Scientific Research Applications
Synthesis and Chemical Properties
5-Phenoxyisobenzofuran-1(3H)-one is a key intermediate in synthesizing various pharmaceutical and chemical compounds. Xi’an et al. (2020) developed a novel synthetic route to this compound as a key intermediate of the drug Roxadustat. This method presented advantages such as fewer steps, good regioselectivity, low catalyst consumption, high yield, and lower raw material costs, beneficial for industrial production (Xi’an et al., 2020).
Role in Biological Systems and Metabolites
Isobenzofuran-1(3H)-ones, a group of secondary metabolites, have been studied for their wide range of bioactivities. Resende and Alvarenga highlighted their biological significance, noting that these compounds are mostly produced by several genera of the family Apiaceae (Resende & Alvarenga, 2013).
Photoreactive Properties
Plíštil et al. (2006) studied the photochemistry of related compounds, providing insights into the photoreactive properties of isobenzofuran-1(3H)-ones. Their research showed that these compounds could undergo specific photochemical transformations, which could be valuable in synthetic organic chemistry (Plíštil et al., 2006).
Structural and Electronic Properties
The molecular structure, electronic properties, and theoretical aspects of isobenzofuran-1(3H)-one derivatives were studied by Yılmaz et al. (2020). They utilized X-ray diffraction, IR spectroscopy, and quantum chemical computation to analyze these properties, contributing to a deeper understanding of the compound's chemical behavior (Yılmaz et al., 2020).
Potential in Organic Synthesis
Franca et al. (2016) investigated isobenzofuran-1(3H)-ones for their potential applications in organic synthesis. They particularly examined the resonance-assisted hydrogen bonding chains in these compounds, which are significant for understanding their reactivity and potential synthetic applications (Franca et al., 2016).
properties
IUPAC Name |
5-phenoxy-3H-2-benzofuran-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O3/c15-14-13-7-6-12(8-10(13)9-16-14)17-11-4-2-1-3-5-11/h1-8H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTQCNYDOVASZJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)OC3=CC=CC=C3)C(=O)O1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60659457 | |
Record name | 5-Phenoxy-2-benzofuran-1(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60659457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57830-14-5 | |
Record name | 5-Phenoxy-1(3H)-isobenzofuranone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57830-14-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Phenoxy-2-benzofuran-1(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60659457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.